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Compound of Interest

Compound Name: 4-Bromothiophenol

Cat. No.: B107966

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
Bromothiophenol, a crucial reagent in organic synthesis and drug discovery. The document
details its melting and boiling points, outlines the standard experimental protocols for their
determination, and presents a generalized workflow for such physical property characterization.

Core Physical Properties

4-Bromothiophenol, with the chemical formula CeHsBrS, is an organic compound that
appears as colorless crystals.[1] Its fundamental physical characteristics are essential for its
proper handling, storage, and application in various chemical reactions.

The melting and boiling points of 4-Bromothiophenol have been experimentally determined
and are summarized in the table below. These values are critical for purification processes
such as recrystallization and distillation.

Physical Property Value (°C)
Melting Point 71-76
Boiling Point 230.5-239

Data derived from multiple sources, see citations for details.[1][2][3][4][5]
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Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is fundamental to verifying the purity and
identity of a chemical compound. The following sections detail the standard methodologies
employed for these measurements.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. Impurities
typically cause a depression and broadening of the melting range.[6][7]

Apparatus:

¢ Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[6][7]

o Capillary tubes (sealed at one end)[6][8]

e Thermometer

» Mortar and pestle (for sample preparation and mixed melting point determination)[9]
Procedure (Capillary Method):

o Sample Preparation: A small amount of the dry, finely powdered 4-Bromothiophenol is
introduced into a capillary tube to a height of about 3 mm.[6] The tube is then tapped gently
to pack the sample at the bottom.[6][8]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.[6][8]

e Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point. The heating rate is then reduced to about 1-2°C per minute to allow
for accurate observation.[7][8]

» Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range.[8]
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The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[10][11]

Apparatus:

e Thiele tube or a similar heating bath (e.g., oil bath)[7][11][12]
o Small test tube or fusion tube[10][11]

o Capillary tube (sealed at one end)[10][11]

e Thermometer[13]

e Heat source (e.g., Bunsen burner or hot plate)[10][13]
Procedure (Thiele Tube Method):

o Sample Preparation: A small amount of 4-Bromothiophenol is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed within the test tube containing the
liquid sample.[12]

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing mineral oil, ensuring the sample is below the oil level.[11][12]

o Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample uniformly.[11]

o Observation and Recording: As the temperature rises, a stream of bubbles will emerge from
the open end of the inverted capillary tube.[12] The heat is then removed, and the apparatus
is allowed to cool. The temperature at which the liquid is drawn back into the capillary tube is
recorded as the boiling point.[11][12]

Workflow for Physical Property Determination

The logical flow for determining the physical properties of a compound like 4-
Bromothiophenol involves several key steps, from sample preparation to data analysis and
comparison with literature values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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